Cas no 1706452-13-2 (6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione)

• Product Name: 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione
• CAS No: 1706452-13-2
• MF: C₅H₃F₂N₃O₄
• MW: 207.091827630997
• CID: 5210572
• Update Time: 2025-06-10

6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione

• Inchi： 1S/C5H3F2N3O4/c6-3(7)1-2(10(13)14)4(11)9-5(12)8-1/h3H,(H2,8,9,11,12)
• InChI Key： CDLAHBMRVWQIHC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)F)=C([N+]([O-])=O)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione

6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione (CAS No. 1706452-13-2): An Overview of Its Properties and Applications

6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione (CAS No. 1706452-13-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidines, which are widely studied for their diverse pharmacological properties, including antiviral, antibacterial, and anticancer activities.

The molecular structure of 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione is characterized by the presence of a difluoromethyl group and a nitro group, both of which contribute to its distinct chemical and biological properties. The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of compounds, making it an attractive moiety in drug design. The nitro group, on the other hand, can serve as a bioisostere for carboxylic acids and can modulate the electronic properties of the molecule.

Recent studies have highlighted the potential of 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione has shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound has significant cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of cellular signaling pathways.

The pharmacokinetic profile of 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione has also been investigated. Preclinical studies have shown that it exhibits favorable oral bioavailability and a long half-life, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

The synthetic route for 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of a pyrimidine core followed by functionalization with the difluoromethyl and nitro groups. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of the process.

In conclusion, 6-Difluoromethyl-5-nitro-1H-pyrimidine-2,4-dione (CAS No. 1706452-13-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.